Cas no 2168673-16-1 (1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester)

Technical Introduction: 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester is a heterocyclic compound featuring a 1,2,4-triazole core functionalized with an amino group at the 5-position and an acetic acid methyl ester moiety at the 1-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The amino and ester groups enhance reactivity, enabling further derivatization for the development of biologically active molecules. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. The compound’s defined purity and consistent performance make it a reliable choice for researchers focused on heterocyclic chemistry and drug discovery.
1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester structure
2168673-16-1 structure
Product Name:1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester
CAS No:2168673-16-1
MF:C5H8N4O2
MW:156.14262008667
CID:6557222
Update Time:2025-05-20

1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester
    • Inchi: 1S/C5H8N4O2/c1-11-4(10)2-9-5(6)7-3-8-9/h3H,2H2,1H3,(H2,6,7,8)
    • InChI Key: HNXJTUAZDPAWQU-UHFFFAOYSA-N
    • SMILES: N1(CC(OC)=O)C(N)=NC=N1

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Boiling Point: 349.6±44.0 °C(Predicted)
  • pka: 3.13±0.50(Predicted)

1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester Pricemore >>

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Additional information on 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester

Comprehensive Overview of 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester (CAS No. 2168673-16-1)

The compound 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester (CAS No. 2168673-16-1) is a specialized triazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5-amino substitution and a methyl ester functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for triazole-based compounds has surged, driven by their efficacy in enzyme inhibition and antimicrobial activity. The 1H-1,2,4-Triazole-1-acetic acid scaffold, in particular, has garnered attention for its role in developing small-molecule therapeutics. With the rise of AI-driven drug design, compounds like 2168673-16-1 are being explored for their structure-activity relationships (SAR) to optimize efficacy and reduce side effects. This aligns with frequent search queries such as "triazole derivatives in medicine" and "amino triazole applications."

The methyl ester moiety in 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester enhances its solubility and bioavailability, critical factors in pharmaceutical formulations. This property is particularly relevant to the growing field of biocompatible materials, where researchers seek compounds that balance stability and metabolic compatibility. Additionally, the 5-amino group offers a reactive site for further functionalization, enabling the creation of targeted therapies—a hot topic in personalized medicine discussions.

From an industrial perspective, the synthesis and scalability of CAS No. 2168673-16-1 are subjects of active investigation. Innovations in green chemistry have prompted searches for "sustainable triazole synthesis methods," reflecting broader environmental concerns. The compound’s potential in agrochemicals also ties into debates about food security and resistance management, as triazoles are known for their fungicidal properties. This dual applicability in human health and agriculture underscores its interdisciplinary value.

Analytical studies of 1H-1,2,4-Triazole-1-acetic acid, 5-amino-, methyl ester often focus on its spectroscopic characterization (e.g., NMR, HPLC) and purity assessment, addressing common queries like "triazole QC protocols." As regulatory standards tighten, ensuring batch-to-batch consistency becomes paramount, especially for GMP-compliant production. The compound’s stability under varying pH and temperature conditions is another area of interest, particularly for formulation scientists.

In summary, 2168673-16-1 represents a compelling case study in the convergence of medicinal chemistry and material science. Its adaptability to high-throughput screening and computational modeling positions it at the forefront of modern research. Whether for lead optimization or novel agrochemicals, this compound continues to inspire innovation across scientific disciplines.

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